![molecular formula C16H12FN3O2S B6231155 2-(3-fluorophenoxy)-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]acetamide CAS No. 848595-08-4](/img/no-structure.png)
2-(3-fluorophenoxy)-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]acetamide
Overview
Description
2-(3-Fluorophenoxy)-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]acetamide (FPA) is an important synthetic compound used in a variety of scientific research applications. FPA is a member of the thiazole family of compounds, and is composed of a thiazole ring, a phenoxy group, and a fluorine atom. FPA has several unique properties that make it a desirable compound for scientific research, including its stability, solubility, and reactivity. FPA has been used in a variety of laboratory experiments and scientific studies, and has been found to have a wide range of biochemical and physiological effects.
Scientific Research Applications
2-(3-fluorophenoxy)-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]acetamide has been used in a variety of scientific research applications, including in vitro studies of enzyme activities and drug metabolism, in vitro studies of cell signaling pathways, and in vivo studies of drug delivery and pharmacokinetics. 2-(3-fluorophenoxy)-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]acetamide has also been used in a variety of laboratory experiments, such as in the synthesis of new compounds, and in the analysis of biochemical and physiological processes.
Mechanism of Action
The mechanism of action of 2-(3-fluorophenoxy)-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]acetamide is not yet fully understood. However, it is believed that 2-(3-fluorophenoxy)-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]acetamide binds to specific enzymes and receptors in the body, which then triggers a cascade of biochemical events that lead to the desired effect. For example, 2-(3-fluorophenoxy)-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]acetamide has been found to bind to the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine. By binding to this enzyme, 2-(3-fluorophenoxy)-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]acetamide can inhibit its activity, resulting in an increase in acetylcholine levels in the body.
Biochemical and Physiological Effects
2-(3-fluorophenoxy)-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]acetamide has been found to have a wide range of biochemical and physiological effects. 2-(3-fluorophenoxy)-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]acetamide has been shown to inhibit the activity of several enzymes, including acetylcholinesterase, cytochrome P450, and fatty acid amide hydrolase. 2-(3-fluorophenoxy)-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]acetamide has also been found to modulate the activity of several receptors, including the serotonin receptor 5-HT2A, the histamine receptor H1, and the cannabinoid receptor CB1. Additionally, 2-(3-fluorophenoxy)-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]acetamide has been found to have an effect on the metabolism of several drugs, including opioids, benzodiazepines, and cannabinoids.
Advantages and Limitations for Lab Experiments
2-(3-fluorophenoxy)-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]acetamide has several advantages for laboratory experiments. 2-(3-fluorophenoxy)-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]acetamide is relatively stable and can be stored for long periods of time. Additionally, 2-(3-fluorophenoxy)-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]acetamide is soluble in a variety of solvents, making it easy to work with in the laboratory. 2-(3-fluorophenoxy)-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]acetamide is also relatively inexpensive, making it a desirable compound for laboratory experiments. However, 2-(3-fluorophenoxy)-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]acetamide is also limited in its applications. 2-(3-fluorophenoxy)-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]acetamide is not soluble in water, making it difficult to use in biological systems. Additionally, 2-(3-fluorophenoxy)-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]acetamide is not as reactive as some other compounds, making it difficult to use in certain types of experiments.
Future Directions
There are a variety of future directions for 2-(3-fluorophenoxy)-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]acetamide research. 2-(3-fluorophenoxy)-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]acetamide could be used to develop new drugs or therapies, as it has been found to have an effect on the activity of several enzymes and receptors. Additionally, 2-(3-fluorophenoxy)-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]acetamide could be used to develop new laboratory experiments, as its unique properties make it a desirable compound for scientific research. Finally, 2-(3-fluorophenoxy)-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]acetamide could be used to develop new methods of drug delivery, as its ability to modulate the activity of several receptors could be used to target specific areas of the body.
Synthesis Methods
2-(3-fluorophenoxy)-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]acetamide can be synthesized in a variety of ways, including reaction of a fluorophenol with a thiazole in the presence of a base, reaction of a fluorophenol with a thiazole-containing amide, and reaction of a fluorophenol with a thiazole-containing ester in the presence of a base. The most common method of synthesis is the reaction of a fluorophenol with a thiazole in the presence of a base. This reaction requires a base such as sodium hydroxide or potassium hydroxide, and a fluorophenol such as 3-fluorophenol. The reaction is typically carried out at a temperature of between 80-100°C for a period of two to three hours.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-(3-fluorophenoxy)-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]acetamide' involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is 2-(3-fluorophenoxy)acetic acid, which is synthesized from 3-fluorophenol and chloroacetic acid. The second intermediate is 4-(pyridin-2-yl)-1,3-thiazol-2-amine, which is synthesized from pyridine-2-carboxylic acid and 2-aminothiophenol. These two intermediates are then coupled using N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) to form the final product.", "Starting Materials": [ "3-fluorophenol", "chloroacetic acid", "pyridine-2-carboxylic acid", "2-aminothiophenol", "N,N'-dicyclohexylcarbodiimide (DCC)", "4-dimethylaminopyridine (DMAP)" ], "Reaction": [ "Synthesis of 2-(3-fluorophenoxy)acetic acid:", "- 3-fluorophenol is reacted with chloroacetic acid in the presence of a base such as potassium carbonate to form 2-(3-fluorophenoxy)acetic acid.", "Synthesis of 4-(pyridin-2-yl)-1,3-thiazol-2-amine:", "- Pyridine-2-carboxylic acid is reacted with 2-aminothiophenol in the presence of a dehydrating agent such as phosphorus oxychloride to form 4-(pyridin-2-yl)-1,3-thiazol-2-amine.", "Coupling of intermediates to form final product:", "- 2-(3-fluorophenoxy)acetic acid and 4-(pyridin-2-yl)-1,3-thiazol-2-amine are coupled using N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) as a catalyst to form the final product, 2-(3-fluorophenoxy)-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]acetamide." ] } | |
CAS RN |
848595-08-4 |
Product Name |
2-(3-fluorophenoxy)-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]acetamide |
Molecular Formula |
C16H12FN3O2S |
Molecular Weight |
329.3 |
Purity |
95 |
Origin of Product |
United States |
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